Cas no 115319-77-2 (3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid)

• Product Name: 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid
• CAS No: 115319-77-2
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• CID: 2876506
• PubChem ID: 13950302
• Update Time: 2025-05-19

3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid
• 115319-77-2
• 3-Hydroxy-2-methoxy-6-(methoxymethyl)benzoicacid
• 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid

• Inchi： 1S/C10H12O5/c1-14-5-6-3-4-7(11)9(15-2)8(6)10(12)13/h3-4,11H,5H2,1-2H3,(H,12,13)
• InChI Key： FYZOUMKYAQHYNS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(COC)=C1C(=O)O)O

Computed Properties

• Exact Mass: 212.06847348g/mol
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid

Introduction to 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid (CAS No. 115319-77-2) and Its Emerging Applications in Chemical Biology

3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid, identified by its CAS number 115319-77-2, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This benzoic acid derivative, characterized by hydroxyl, methoxy, and methoxymethyl substituents, exhibits promising biological activities that have positioned it as a valuable scaffold for drug discovery and therapeutic development. The compound's molecular architecture not only contributes to its distinct chemical properties but also opens up diverse possibilities for interaction with biological targets, making it a subject of intense research interest.

The structural motif of 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid incorporates multiple functional groups that are known to modulate biological pathways. The presence of a hydroxyl group at the 3-position enhances its potential for hydrogen bonding interactions, while the methoxy groups at the 2- and 6-positions contribute to lipophilicity and electronic effects. These features collectively influence its solubility, bioavailability, and binding affinity to biological receptors. The methoxymethyl group further adds a degree of steric bulk and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its role as a lead compound for developing novel therapeutics against neurological disorders.

In vitro studies have demonstrated that 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid exhibits inhibitory effects on certain kinases and transcription factors, which are key regulators of cell proliferation and differentiation. These findings align with the growing interest in targeting dysregulated signaling pathways in cancer and other diseases. Furthermore, the compound's ability to modulate oxidative stress responses has been explored in preclinical models, highlighting its potential as an antioxidant agent.

The synthesis of 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodological innovations have streamlined the synthesis process, making it more accessible for large-scale production. Advances in green chemistry principles have also been applied to develop more sustainable synthetic pathways, reducing waste generation and minimizing hazardous byproducts.

The pharmacokinetic profile of 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid is another area of active investigation. Preliminary pharmacokinetic studies indicate that the compound exhibits moderate bioavailability following oral administration, with a reasonable half-life that suggests potential for once-daily dosing regimens. Additionally, its metabolic stability suggests that it may undergo biotransformation via Phase II pathways, such as glucuronidation or sulfation, which could influence its overall disposition in vivo.

Emerging research also highlights the role of 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid in modulating immune responses. Studies have shown that this compound can influence cytokine production and immune cell activation, suggesting its potential use in immunomodulatory therapies. These findings are particularly relevant given the increasing recognition of dysregulated immune responses in conditions such as autoimmune diseases and chronic infections.

The versatility of 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid extends beyond its direct biological activities. Its scaffold can be further modified through structural analoging to explore new chemical spaces and enhance pharmacological properties. This flexibility makes it an attractive platform for medicinal chemists seeking to develop next-generation therapeutics with improved efficacy and reduced side effects.

Future directions in research on 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid include exploring its mechanisms of action at a molecular level through advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide critical insights into how the compound interacts with its biological targets and how these interactions translate into therapeutic effects.

Additionally, translational research efforts are underway to evaluate the safety and efficacy of 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid in animal models before moving into human clinical trials. Such preclinical studies are essential for understanding the compound's potential therapeutic benefits while identifying any adverse effects that may need to be mitigated during drug development.

The growing body of evidence supporting the bioactivity of 3-hydroxy-2-methoxy-6-(methoxymethyl)benzoic acid underscores its significance as a molecular probe and lead compound in chemical biology. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics across multiple disease areas.